Cas no 22545-13-7 (4-Ethylphenethyl alcohol)

4-Ethylphenethyl alcohol Properties

Names and Identifiers

• Benzeneethanol,4-ethyl-
• 4-ETHYLPHENETHYL ALCOHOL
• 4-Aethyl-phenaethylalkohol
• 4-ethyl-benzeneethanol
• 4-ethyl-phenethyl alcohol
• 4- ethylbenzeneethanol
• RNUYBEOUXPOHNW-UHFFFAOYSA-N
• EN300-78087
• AKOS011888868
• Z992949606
• DTXSID40202622
• SCHEMBL81550
• 54264-96-9
• 2-(4-ethylphenyl) ethanol
• 2-(4-ethylphenyl)ethan-1-ol
• 2-(4-ethylphenyl)ethanol
• 22545-13-7
• 4-ethylbenzeneethanol
• +Expand

• MDL： MFCD06201154
• InChIKey： RNUYBEOUXPOHNW-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H14O/c1-2-9-3-5-10(6-4-9)7-8-11/h3-6,11H,2,7-8H2,1H3
• SMILES： CCC1=CC=C(C=C1)CCO

Computed Properties

• Exact Mass: 150.10400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 150.104465066g/mol
• Heavy Atom Count: 11
• Complexity: 93
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• LogP: 1.78380
• PSA: 20.23000
• Refractive Index: 1.5229 (estimate)
• Boiling Point: 250°C (estimate)
• Melting Point: 7.9°C
• Density: 0.9907

4-Ethylphenethyl alcohol Security Information

4-Ethylphenethyl alcohol Customs Data

• HS CODE：2906299090
• Customs Data：

  China Customs Code:

  2906299090

  Overview:

  2906299090 Other aromatic alcohols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2906299090 other aromatic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%